Cas no 1823448-14-1 (2-(1-Aminoethyl)-3-benzylpyrrolo[2,1-f][1,2,4]triazin-4(3H)-one)

2-(1-Aminoethyl)-3-benzylpyrrolo[2,1-f][1,2,4]triazin-4(3H)-one structure
1823448-14-1 structure
Product Name:2-(1-Aminoethyl)-3-benzylpyrrolo[2,1-f][1,2,4]triazin-4(3H)-one
CAS No:1823448-14-1
MF:C15H16N4O
MW:268.313742637634
CID:6628812
PubChem ID:130156515
Update Time:2026-03-12

2-(1-Aminoethyl)-3-benzylpyrrolo[2,1-f][1,2,4]triazin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one, 2-(1-aminoethyl)-3-(phenylmethyl)-
    • 2-(1-aminoethyl)-3-benzyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
    • 2-(1-Aminoethyl)-3-benzylpyrrolo[2,1-f][1,2,4]triazin-4(3H)-one
    • 1823448-14-1
    • Inchi: 1S/C15H16N4O/c1-11(16)14-17-19-9-5-8-13(19)15(20)18(14)10-12-6-3-2-4-7-12/h2-9,11H,10,16H2,1H3
    • InChI Key: GAHLKBFLTUXRAF-UHFFFAOYSA-N
    • SMILES: N12C=CC=C1C(=O)N(CC1=CC=CC=C1)C(C(N)C)=N2

Computed Properties

  • Exact Mass: 268.13241115g/mol
  • Monoisotopic Mass: 268.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 449.3±55.0 °C(Predicted)
  • pka: 6.44±0.29(Predicted)

2-(1-Aminoethyl)-3-benzylpyrrolo[2,1-f][1,2,4]triazin-4(3H)-one Related Literature

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